Journal Name:Energy & Environmental Materials
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Synthesis, Thermal Adsorption, and Energy Storage Calibration of Polysulfone Nanocomposite Developed with GNP/CNT Nanofillers
Energy & Environmental Materials ( IF 0 ) Pub Date: 2023-01-27 , DOI: 10.1155/2023/7376542
The growth of polymer-based materials is becoming requisite in various industrial applications like energy storage, automobile, membrane, and orthopaedics, due to advantages over conventional metallic metal, such as less weight, superior corrosion resistance, ease of the process, and good chemical stability. The current research work is to synthesize the polysulfone (PSU) nanocomposite consisting of 2 wt%, 4 wt%, and 6 wt% of graphene nanoplatelets (GNP) and 3 wt%, 5 wt%, and 7 wt% of carbon nanotube (CNT) nanofillers via cast solution technique. The synthesized composite microstructural, heat storage, and thermal adsorption characteristics are studied. The scanning electron microscopic examination for both PSU/GNP and PSU/CNT composites illustrates good interfacial bonded PSU structure with the uniform distribution of GNP and CNT nanofillers. Due to the effect of percolation, the thermal adsorption characteristics and heat storage of PSU nanocomposite were increased progressively with the additions of GNP/CNT. The PSU composite contained 6 wt% GNP and 7 wt% CNT nanofillers, which showed effective thermal conductivity of 1.23 W/m.K and 1.52 W/m.K, which is 1.7 times larger than the unreinforced polysulfone. Interestingly, the increased temperature of the glass transition decreased the thermal expansion of the nanocomposite.
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Study on H2S Occurrence in Low Sulfur Coal Seams
Energy & Environmental Materials ( IF 0 ) Pub Date: 2022-12-21 , DOI: 10.1155/2022/5455101
Coal samples from the Shanxi Shaping coal mine were selected to investigate the occurrence of H2S in low sulfur coal seams. The adsorption mechanism of coal to H2S was explored, and an occurrence equation for H2S in coal seams was fitted through adsorption experiment results. The results showed that under ambient temperature and pressure conditions, the H2S adsorbed by coal reached equilibrium within 24 h. The increase in H2S concentrations and the moisture content of coal samples resulted in an increase in the adsorption capacity of H2S. Chemical adsorption of H2S by the coal also occurred. The total sulfur content in the coal increased, and water promoted the conversion from H2S to sulfur in coal. After adsorption, most of the H2S remains in the coal structure in the form of inorganic sulfur, such as sulfur hydride, iron sulfide sulfur, and monomeric sulfur, and a small proportion of H2S is bonded in the structure of the coal in the form of organic sulfur such as thiophene, C-S-C, and C-SH. Therefore, the higher the total sulfur content in coal, the greater the occurrence of H2S. The total amount of H2S increased exponentially with the concentration of free H2S and the moisture content of coal at equilibrium. This meant that the total amount of H2S in the coal seam could be estimated by fitting an equation according to the concentration of free H2S and the moisture content of coal seams. The concentration of free H2S decreased linearly with the increase in moisture content of the coal, therefore, the concentration of H2S in space could be reduced by injecting water into coal seams.
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Optimization of Activated Carbon Fiber Preparation from Hemp Fiber through Dipotassium Hydrogen Phosphate for Application of Thermal Storage System
Energy & Environmental Materials ( IF 0 ) Pub Date: 2023-04-21 , DOI: 10.1155/2023/7228408
With significant benefits over many other commercialised thermal storage methods, activated carbon fiber (ACF) is believed to be among the finest biosorbents for adsorbent purposes. If correctly made, it is an outstanding mesoporous lightweight material with micropores and, in most cases, no micropores. ACF’s higher bulk densities and great dynamic capacity demonstrate its value and are used in adsorbent technologies. The present study’s primary goal is to create active carbon fiber from organic hemp fiber. The following parameters were selected: (i) activating temperatures, (ii) activating timing, (iii) carbonization temperature, (iv) activating ingredient %ages, and (v) speed of activation temperature, all with four levels to achieve the goal. Taguchi optimization techniques were used to optimize the adsorbent characteristics. The current study used an L16 orthogonal array to accomplish that improvement. According to the previous Taguchi, the optimal conditions were 300°C combustions, insemination with 22.5% K2HPO4 solution, and activating at 800°C for 3 hours at 20°C/min. The greatest contribution is 54.75%, followed by the rate of temperature activation at 23.35%, carbonated temperature at 10.14%, duration of stimulation at 8.82%, and H3PO4 concentrations at 2.94%. The results show that the activation temperature and rate of the temperature of activations are the essential elements in the current study’s accomplishment of the best adsorption capacities.
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Thermal Adsorption and Mechanical Behaviour of Polypropylene Hybrid Composite Synthesized by Glass/Hemp Fibre via an Injection Moulding Process
Energy & Environmental Materials ( IF 0 ) Pub Date: 2023-04-19 , DOI: 10.1155/2023/7450085
Thermoplastic-based polymers are gathering importance in several engineering fields like electrical, electronic, automotive, aerospace, and structural. The additions of secondary phase reinforcements such as natural and synthetic fibre improve thermoplastic-based polymer’s properties. The thermoplastic and natural fibre combinations are found to have low mechanical strength and incompatibility and need special treatment for synthesizing the natural fibre. The present experimental investigation deals with the enhancement of polypropylene hybrid composite by using the combinations of glass (synthetic)/hemp (natural) fibre for the ratio of 0 : 35, 5 : 30, 10 : 25, and 15 : 20 reinforced with 5 wt% compatibilizer through injection moulding. The revealed test results of polypropylene hybrid composite showed improved mechanical impact and flexural and tensile strength of 37.5%, 14.2%, and 21.1%, respectively. The thermal adsorption characteristics were evaluated by thermogravimetric analysis apparatus. It showed the decomposition of composite limited by hemp fibre at 27°C to 700°C.
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Adsorption of Heavy Metals on Bentonitic Soil for Use in Landfill Liners
Energy & Environmental Materials ( IF 0 ) Pub Date: 2023-05-12 , DOI: 10.1155/2023/5973552
Hazardous heavy metal ions such as copper, zinc, nickel, chromium, cadmium, and lead engender a potential risk to human health. Among the processes involved in the retention of these contaminants, adsorption is advantageous for removing toxic metals because of its environmentally friendly aspect, efficiency, and low-cost operation. Information on the adsorption of heavy metals in soils from the semiarid region of northeastern Brazil is still scarce. In this study, the adsorption of heavy metals (Cd, Cu, Zn, Ni, and Pb) by a semiarid Brazilian bentonitic soil is investigated. This soil has been used as a bottom liner in an experimental municipal solid waste (MSW) cell located in Campina Grande, State of Paraíba, Brazil. The experimental cell consists of a landfill unit on an experimental scale, with the same constructive elements of a sanitary landfill. Disturbed and undisturbed samples of the investigated soil were collected at a quarry in the rural zone of Boa Vista (state of Paraiba, Northeast Brazil). Sorption attributes were determined via batch tests with a soil-solution ratio of 1 : 12.5 (4 g of dry soil to 50 mL of solution). Linear, Freundlich, and Langmuir isotherms were fitted to the experimental data, using as fitting parameters Pearson correlation coefficient () and value with a significance level . The ascending order of maximum adsorption capacity for heavy metals followed the series Ni < Cr < Zn < Cd < Cu < Pb. The maximum adsorbent capacities obtained were similar to those of other Brazilian soils and other adsorbents. Therefore, the studied soil has a high potential to be used in the retention of heavy metals.
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Adsorption Properties of NF3 and N2O on Al- and Ga-Doped Graphene Surface: A Density Functional Theory Study
Energy & Environmental Materials ( IF 0 ) Pub Date: 2022-11-15 , DOI: 10.1155/2022/1019746
SF6/N2 gas mixture decomposition components can reflect the operation status inside GIS, and be used for fault diagnosis and monitoring inside GIS. NF3 and N2O are the characteristic decomposition components of SF6/N2 mixed gas. In order to find a potential gas sensitivity material for the detection of NF3 and N2O. This paper investigated the adsorption properties of NF3 and N2O on Al- and Ga- doped graphene monolayers based on density functional theory. Through the analysis of adsorption distance, charge transfer, adsorption energy, energy band structure, etc., the results indicated that the adsorption effect of Al- and Ga-doped graphene to NF3 and N2O are probably good, and these nanomaterials are potential to apply for the monitoring of GIS internal faults.
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Contribution Evaluation of Physical Hole Structure, Hydrogen Bond, and Electrostatic Attraction on Dye Adsorption through Individual Experiments
Energy & Environmental Materials ( IF 0 ) Pub Date: 2023-01-27 , DOI: 10.1155/2023/4596086
Disagreements over various unanswered questions about contribution of the adsorption process and functional groups on dye adsorption still exist. The main aim of this research was to evaluate the contributions of physical hole structure, hydrogen bond, and electrostatic attraction on dye adsorption. Three ideal representatives, namely, a sponge with porous structure, P(AM) containing -CONH2 groups, and P(AANa/AM) containing -COONa groups, were chosen to evaluate the above contributions. The methylene blue (MB) removal rates of these three products were compared through individual experiments. The results revealed that physical hole structure did not play a role in decreasing dye concentration. Hydrogen bond existed in dye adsorption but did not remarkably reduce dye concentration. The excellent removal results of P(AANa/AM) demonstrated that electrostatic attraction was critical in enriching dye contaminants from the solution into solid adsorbent. The results could provide insights into the dye adsorption mechanisms for further research.
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Heavy Metal Removal from Aqueous Effluents by TiO2 and ZnO Nanomaterials
Energy & Environmental Materials ( IF 0 ) Pub Date: 2023-01-24 , DOI: 10.1155/2023/2728305
The presence of heavy metals in wastewater, such as Ni, Pb, Cd, V, Cr, and Cu, is a serious environmental problem. This kind of inorganic pollutant is not biodegradable for several years, and its harmful effect is cumulative. Recently, semiconductor nanomaterials based on metal oxides have gained interest due to their efficiency in the removal of heavy metals from contaminated water, by inducing photocatalytic ion reduction when they absorb light of the appropriate wavelength. The most commonly applied semiconductor oxides for these purposes are titanium oxide (TiO2), zinc oxide (ZnO), and binary nanomaterials composed of both types of oxides. The main purpose of this work is to critically analyse the existent literature concerning this topic focusing specially in the most important factors affecting the adsorption or photocatalytic capacities of this type of nanomaterials. In particular, photocatalytic activity is altered by various factors, such as proportion of polymorphs, synthesis method, surface area, concentration of defects and particle size, among others. After a survey of the actual literature, it was found that, although these metal oxides have low absorption capacity for visible light, it is possible to obtain an acceptable heavy metal reduction performance by sensitization with dyes, doping with metallic or nonmetallic atoms, introduction of defects, or the coupling of two or more semiconductors.
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Remediation of Methyl Red Dye from Aqueous Solutions by Using Biosorbents Developed from Floral Waste
Energy & Environmental Materials ( IF 0 ) Pub Date: 2023-01-24 , DOI: 10.1155/2023/1532660
The disposal of biological waste into water bodies is a major global concern as it leads to water pollution resulting in the loss of plenty of revenue in the cleaning of water bodies. Here, in the present research work, sacred flowers were collected, segregated, sun-dried, and powdered. The dried floral powders (marigold and rose) were characterized by field emission scanning electron microscopy (FESEM), electron diffraction spectroscopy (EDS), Fourier transforms infrared spectroscopy (FT-IR), and X-ray diffraction (XRD). The microscopy revealed the irregular spherical shape of the sheet-like structure whose size varies in microns. The EDS revealed the elemental composition which was dominated by mainly carbon and oxygen. The XRD shows the presence of carbon (10-25ɵ) in the amorphous form and the absence of any crystalline phase in the biosorbents. The FT-IR showed peaks that conformed to the presence of functional groups like -OH and a carbonyl group. The dried powders were used as an economical and eco-friendly biosorbent for the removal of methyl red (MR) dye from the aqueous solutions by batch adsorption study. After 60 minutes of contact time, the marigold powder (MGP) and rose petal powder (RPP) showed decolorization of 61.16% and 56.08% for 2 ppm of MR dye. The kinetic revealed that the dye removal reaction does not follow the pseudo-first-order as well as the pseudo-second-order. The utilization of such waste-based biosorbents will minimize solid waste and also will provide an economical biosorbent for the removal of environmental pollutants.
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Optimization of the Fabrication of Sustainable Ceramsite Adsorbent from Coal Fly Ash/Waterworks Sludge/Waste Glass for Decolorization of Malachite Green
Energy & Environmental Materials ( IF 0 ) Pub Date: 2023-02-03 , DOI: 10.1155/2023/8581697
As a traditional dye, malachite green (MG) poses a threat to our environment and health. To decolorize MG, a composite ceramsite adsorbent composed of coal fly ash (CFA), sewage treatment sludge (STS), and waste glass (WG) with a quality ratio of 3 : 3 : 4, respectively, was prepared. The optimal preparation parameters were determined as follows: preheating , sintering , and sintering . Under optimal conditions, scanning electron microscopy (SEM) images show that the X-Com-ceramsite sample exhibits rough features and a porous structure. The obtained X-Com-ceramsite has a good MG decolorization effect (92% decolorization rate with an initial MG concentration of 56.876 mg/L). The value of MG can reach up to 37.6 mg/g. The retention degree of MG in the X-Com-ceramsite with a relatively higher pH is stronger, and the adsorption process is spontaneous and endothermic. Synchronous fluorescence, two-dimensional correlation spectroscopy (2D-COS), and Fourier transform infrared spectroscopy (FT-IR) proved that the sensitivity of the C-O/C-O-O functional groups of the carbohydrates on the surface of the X-Com-ceramsite has a higher binding affinity toward MG as the initial concentration of MG changes.
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